4-(2,3-Dihydro-indole-1-sulfonyl)-phenylamine

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)aniline
• InChI: InChI=1S/C14H14N2O2S/c15-12-5-7-13(8-6-12)19(17,18)16-10-9-11-3-1-2-4-14(11)16/h1-8H,9-10,15H2
• InChI Key: XKBHHJLZPOQOFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)N
• Molecular Formula: C14H14N2O2S
• DSSTOX Substance ID: DTXSID00341869
• Molecular Weight: 274.34 g/mol
• Solubility: >41.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 314284-67-8

Description

4-(2,3-Dihydro-indole-1-sulfonyl)-phenylamine is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >41.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antiretroviral Agents

Indolylarylsulfones, which share structural similarities with 4-(2,3-Dihydro-indole-1-sulfonyl)-phenylamine, have been extensively studied for their potent human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitor (NNRTI) activity. These compounds, including modifications to the indole and sulfonyl groups, have shown promise as drug candidates for treating AIDS and related infections (Famiglini & Silvestri, 2018).

Cancer Therapy

Research into sulfonamide inhibitors, including those with indole scaffolds, has identified their utility in cancer therapy. These compounds have been investigated for their roles as tyrosine kinase inhibitors, histone deacetylase inhibitors, and more, showing significant potential in treating various cancers (Gulcin & Taslimi, 2018).

Enzyme Inhibition

Indoleamine-2,3-dioxygenase (IDO) inhibitors, which could theoretically include derivatives of this compound, are explored for their immunosuppressive enzyme inhibitory effects. Such inhibitors are considered for use in cancer immunotherapy, suggesting a potential avenue for research into similar compounds (Löb et al., 2009).

Synthetic Methodologies

The diverse synthetic approaches to indole derivatives, including those involving sulfonyl groups, highlight the chemical versatility of these compounds. Such methodologies have broad implications in medicinal chemistry, enabling the development of novel therapeutics (Taber & Tirunahari, 2011).

Pharmaceutical and Medicinal Chemistry

Sulfa drug analogs, including N-sulfonyl aminated azines, have been reported to possess a wide range of biological activities, from diuretic to anticancer effects. The structural motif of the sulfonyl group plays a crucial role in the biological activity of these compounds, suggesting that derivatives of this compound could have significant pharmaceutical applications (Elgemeie et al., 2019).